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  4. 5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione 5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
Brand Name: Vulcanchem
CAS No.: 627047-11-4
VCID: VC0362513
InChI: InChI=1S/C23H27N3O4S/c1-4-11-31-23-25-21-20(22(28)26-23)18(19-14(24-21)7-6-8-15(19)27)13-9-10-16(30-5-2)17(12-13)29-3/h9-10,12,18H,4-8,11H2,1-3H3,(H2,24,25,26,28)
SMILES: CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3
Molecular Formula: C23H27N3O4S
Molecular Weight: 441.5g/mol

5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione

CAS No.: 627047-11-4

Main Products

VCID: VC0362513

Molecular Formula: C23H27N3O4S

Molecular Weight: 441.5g/mol

5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione - 627047-11-4

CAS No. 627047-11-4
Product Name 5-(4-Ethoxy-3-methoxyphenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
Molecular Formula C23H27N3O4S
Molecular Weight 441.5g/mol
IUPAC Name 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
Standard InChI InChI=1S/C23H27N3O4S/c1-4-11-31-23-25-21-20(22(28)26-23)18(19-14(24-21)7-6-8-15(19)27)13-9-10-16(30-5-2)17(12-13)29-3/h9-10,12,18H,4-8,11H2,1-3H3,(H2,24,25,26,28)
Standard InChIKey LPRMSKACQFWFCI-UHFFFAOYSA-N
Isomeric SMILES CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3
SMILES CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3
Canonical SMILES CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3
PubChem Compound 4562424
Last Modified Nov 09 2021
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